Cas no 4070-51-3 (Ethylene glycol bromoacetate)

• Product Name: Ethylene glycol bromoacetate
• CAS No: 4070-51-3
• MF: C₄H₉BrO₄
• MW: 201.015861272812
• CID: 926069
• PubChem ID: 57349785
• Update Time: 2025-04-19

Ethylene glycol bromoacetate Chemical and Physical Properties

Names and Identifiers

• Ethylene glycol bromoacetate
• 2-bromoacetic acid,ethane-1,2-diol
• SCHEMBL11213538
• 4070-51-3
• Bromoacetic acid--ethane-1,2-diol (1/1)
• DTXSID80721963

• Inchi： 1S/C2H3BrO2.C2H6O2/c3-1-2(4)5;3-1-2-4/h1H2,(H,4,5);3-4H,1-2H2
• InChI Key： ZOEZCLXSVVWRPH-UHFFFAOYSA-N
• SMILES： BrCC(=O)O.OCCO

Computed Properties

• Exact Mass: 181.95781
• Monoisotopic Mass: 199.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 48.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 46.53